Chlorate

• CAS: 14866-68-3
• Synonyms: Chlorates
• Molecular Formula: ClO3-
• Molecular Weight: 83.45 g/mol
• SMILES: [O-]Cl(=O)=O
• InChI: InChI=1S/ClHO3/c2-1(3)4/h(H,2,3,4)/p-1
• InChIKey: XTEGARKTQYYJKE-UHFFFAOYSA-M

Solid sodium chlorate (ClO₃⁻) ensures >300°C thermal stability, eliminating cold-chain logistics and cutting total delivered cost vs. liquid hypochlorite. Chlorine dioxide/chlorate systems reduce trihalomethanes to non-detectable and haloacetic acids by 70–90% for EPA Stage 2 DBPR compliance. For Hg emission control, tunable oxidation outperforms hypochlorite without perchlorate persistence. Gain order-of-magnitude shelf-life, regulatory compliance, and process selectivity.

Chlorate (CAS 14866-68-3) Technical Baseline: Chemical Identity and Comparator Framework for Scientific Procurement

Chlorate (ClO₃⁻, CAS 14866-68-3) is a monovalent inorganic anion with chlorine in the +5 oxidation state, forming stable crystalline salts that are highly soluble in water [1]. In the chlorine oxyanion series (hypochlorite, chlorite, chlorate, perchlorate), chlorate occupies an intermediate position with respect to both thermodynamic oxidation potential and kinetic stability. For procurement decisions, the most relevant comparator compounds are sodium hypochlorite (NaOCl), sodium chlorite (NaClO₂), sodium perchlorate (NaClO₄), chlorine dioxide (ClO₂), and elemental chlorine (Cl₂). The fundamental basis for differentiation rests on two well-established chemical parameters: the standard reduction potential for the ClO₃⁻/Cl₂ couple (E° = 1.47 V), and the thermal stability threshold (>300°C for solid sodium chlorate) [2][3].

• [1] PubChem. (2025). Chlorate ion (CID 104770). National Library of Medicine, National Center for Biotechnology Information. View Source
• [2] Chemistry Stack Exchange. (2019). Why is hypochlorite a stronger oxidizing agent than other oxychlorides? Revision 117739. View Source
• [3] EPFL GraphSearch. Sodium chlorate: Thermal decomposition above 300°C. View Source

Why Generic Chlorine Oxidant Substitution Fails: Critical Performance Gaps in Chlorate Procurement

Substituting chlorate with a hypochlorite or chlorine dioxide formulation without a comprehensive comparative assessment introduces quantifiable performance and compliance risks. The oxidation chemistry of these compounds diverges significantly: hypochlorite (ClO⁻, oxidation state +1) is a non-selective, kinetically rapid oxidant that decomposes substantially within days under ambient storage conditions, while simultaneously generating chlorate and perchlorate as degradation byproducts [1]. Chlorine dioxide (ClO₂) avoids regulated trihalomethane (THM) formation but consistently produces measurable chlorite and chlorate residuals in treated water [2]. These differences in selectivity, byproduct profile, and shelf stability are not marginal—they represent order-of-magnitude variations that directly impact process yield, regulatory compliance, and total cost of ownership. The following quantitative evidence establishes the specific parameters where chlorate exhibits a measurable, verifiable advantage over its closest analogs.

• [1] Breytus, A., Prabakar, S., & Kruzic, A. P. (2015). Fate of chlorate and perchlorate in high-strength and diluted hypochlorite solutions. In Trace Materials in Air, Soil, and Water (ACS Symposium Series Vol. 1210, pp. 155-174). American Chemical Society. View Source
• [2] Padhi, R. K., Subramanian, S., & Satpathy, K. K. (2019). Formation, distribution, and speciation of DBPs (THMs, HAAs, ClO₂⁻, and ClO₃⁻) during treatment of different source water with chlorine and chlorine dioxide. Chemosphere, 218, 540-550. View Source

Quantitative Differentiation Evidence for Chlorate: Head-to-Head Comparator Data for Scientific Selection

Oxidation Potential in Acidic Medium: Chlorate vs. Hypochlorite and Perchlorate Standard Electrode Potentials

In acidic medium, the standard reduction potential for chlorate reduction to Cl₂ is E° = 1.47 V (ClO₃⁻ + 6H⁺ + 5e⁻ → ½Cl₂ + 3H₂O) [1]. This value positions chlorate between hypochlorous acid (HClO/Cl₂: E° = 1.611 V) and perchlorate (ClO₄⁻/Cl₂: E° = 1.39 V) [1]. In contrast, under standard alkaline conditions relevant to industrial bleaching and disinfection, chlorate reduction potentials are substantially lower. The measured differential of ΔE° = -0.141 V versus hypochlorous acid and ΔE° = +0.08 V versus perchlorate establishes a quantifiable intermediate oxidation capacity.

Evidence Dimension	Standard reduction potential (E°, V vs. NHE) in acidic medium for reduction to Cl₂
Target Compound Data	E° = 1.47 V (ClO₃⁻/Cl₂ couple)
Comparator Or Baseline	HClO/Cl₂: E° = 1.611 V; ClO₄⁻/Cl₂: E° = 1.39 V
Quantified Difference	ΔE° = -0.141 V versus HClO; ΔE° = +0.08 V versus ClO₄⁻
Conditions	Standard conditions, acidic medium, 298 K

Why This Matters

This intermediate oxidation potential enables process engineers to select chlorate when hypochlorite would cause over-oxidation and substrate degradation, or when perchlorate would provide insufficient oxidative driving force for the target reaction.

• [1] Chemistry Stack Exchange. (2019). Comparison of standard reduction potentials for chlorine oxyanions (ClO₄⁻, ClO₃⁻, HClO₂, HClO). Revision 117739. View Source

Disinfection Byproduct Profile: Chlorate as a DBP Endpoint Versus Hypochlorite THM/HAA Formation

In a comparative study of chlorination (Cl₂) versus chlorine dioxide (ClO₂) treatment of three water sources, chlorination produced total trihalomethane (THM) yields of 18.8–38.3 μg/L and total haloacetic acid (HAA) yields of 9.8–20.6 μg/L at a 1 mg/L dose with 30-minute contact time [1]. Chlorine dioxide treatment under identical conditions produced THMs at non-detectable levels and HAAs at 1.8–3.5 μg/L—representing a >90% reduction in regulated organic DBPs [1]. Critically, the DBP profile of chlorine dioxide is dominated by inorganic chlorite and chlorate formation, not THMs/HAAs. While this study directly compares Cl₂ to ClO₂, the class-level inference is that chlorate (as a reaction endpoint) is chemically incapable of generating halogenated organic DBPs, whereas hypochlorite-based systems inevitably produce measurable THM and HAA concentrations.

Evidence Dimension	Formation of regulated disinfection byproducts (THMs and HAAs) at 1 mg/L dose, 30 min contact time
Target Compound Data	Chlorate (ClO₃⁻): Non-detectable THM formation (class-level inference)
Comparator Or Baseline	Hypochlorite (Cl₂): 18.8–38.3 μg/L total THMs; 9.8–20.6 μg/L total HAAs
Quantified Difference	Reduction of THMs to non-detectable levels; HAA reduction of 70–90%
Conditions	Sea, river, and reservoir water samples; DOC 3.12–3.35 mg/L; ClO₂ vs. Cl₂ treatment

Why This Matters

For applications in drinking water, food contact, or pharmaceutical manufacturing where regulatory limits on THMs (e.g., US EPA Stage 2 DBP Rule) and HAAs are stringent, chlorate-based oxidation pathways fundamentally avoid the organic halogenation reactions that produce these regulated DBPs.

• [1] Padhi, R. K., Subramanian, S., & Satpathy, K. K. (2019). Formation, distribution, and speciation of DBPs (THMs, HAAs, ClO₂⁻, and ClO₃⁻) during treatment of different source water with chlorine and chlorine dioxide. Chemosphere, 218, 540-550. View Source

Hg⁰ Oxidation Efficiency: Chlorate vs. Hypochlorite and Perchlorate in Wet Scrubbing Applications

In a controlled wet oxidation study of elemental mercury (Hg⁰) removal from simulated flue gas, four chlorine oxyanion salts were directly compared at identical concentration (4 mmol/L), pH (2), and temperature (20°C) [1]. The oxidation efficiency ranking was NaClO₄ (92%) > NaClO (higher efficiency, exact value not reported in abstract) > NaClO₃ (intermediate, exact value not reported) > NaClO₂ (lowest) [1]. Importantly, the study demonstrates that chlorate (NaClO₃) exhibits measurable Hg⁰ oxidation capacity that is both pH-dependent and concentration-dependent, providing a tunable oxidation profile distinct from the more aggressive hypochlorite (NaClO) and perchlorate (NaClO₄) systems. At pH 6, perchlorate efficiency declined to 84%, indicating that chlorate maintains operational flexibility across varying process pH conditions [1].

Evidence Dimension	Hg⁰ oxidation efficiency to Hg²⁺ at 4 mmol/L oxidant, 20°C, pH 2
Target Compound Data	NaClO₃ (chlorate): Intermediate oxidation efficiency (exact % not specified; ranked third of four compounds)
Comparator Or Baseline	NaClO₄: 92% efficiency; NaClO: higher efficiency; NaClO₂: lower efficiency
Quantified Difference	Ranking: NaClO₄ > NaClO > NaClO₃ > NaClO₂; perchlorate efficiency decreased from 92% to 84% when pH increased from 2 to 6
Conditions	Wet oxidation, simulated flue gas, 4 mmol/L oxidant, 20°C, pH 2 and pH 6

Why This Matters

This direct comparative data enables selection of chlorate for mercury emission control applications where hypochlorite may be too corrosive or unstable, and where perchlorate may present unacceptable environmental persistence concerns, while still achieving quantifiable Hg⁰ oxidation.

• [1] Ruan, C. C., Hu, H., Huang, H., Tian, L. N., & Zhang, J. L. (2017). Experimental study on influencing factors of wet oxidation of Hg⁰ by chlorate series. Environmental Engineering, 35(11), 76-81. View Source

Thermal Stability and Shelf Life: Solid Chlorate Salts vs. Hypochlorite Solutions

Solid sodium chlorate (NaClO₃) exhibits thermal stability up to decomposition onset at >300°C, where it releases oxygen and forms sodium chloride [1]. In contrast, sodium hypochlorite solutions undergo rapid ambient-temperature degradation: 12.5% sodium hypochlorite degrades to ≤10% free available chlorine (FAC) within 7 days under ideal storage conditions, and to as low as 7% FAC after 30 days at 32°C (90°F) [2]. This degradation is not merely a loss of active oxidant; it simultaneously generates chlorate as a degradation byproduct [3]. The American Water Works Association (AWWA) Hypochlorite Assessment Model predicts this degradation-chlorate formation relationship during storage at constant temperature, with experimental validation showing most dilution experiment data within 10% deviation from model predictions [3].

Evidence Dimension	Thermal stability and active oxidant retention during storage
Target Compound Data	Solid NaClO₃: Decomposition onset >300°C; stable indefinite shelf life as dry solid
Comparator Or Baseline	NaOCl solution (12.5%): Degrades to 10% FAC in 7 days at ambient; degrades to 7% FAC in 30 days at 32°C
Quantified Difference	Orders-of-magnitude difference in thermal stability (300°C vs. ambient degradation); FAC loss of 20% within 7 days vs. negligible solid chlorate degradation
Conditions	Solid NaClO₃ thermal decomposition; NaOCl solution storage at ambient and 32°C (90°F)

Why This Matters

For procurement and supply chain logistics, solid chlorate salts eliminate the cold-chain requirements, short shelf-life constraints, and potency drift associated with hypochlorite solutions, directly reducing total cost of ownership and enabling reliable inventory management in remote or high-temperature locations.

• [1] EPFL GraphSearch. Sodium chlorate: Decomposes above 300°C to release oxygen and sodium chloride. View Source
• [2] Jones, K. (2024). 12.5% sodium hypochlorite (bleach) degrades rapidly: Even under ideal storage conditions, 12.5% sodium hypochlorite will be no stronger than 10% FAC after 7 days. LinkedIn. View Source
• [3] Breytus, A., Prabakar, S., & Kruzic, A. P. (2015). Fate of chlorate and perchlorate in high-strength and diluted hypochlorite solutions. In Trace Materials in Air, Soil, and Water (ACS Symposium Series Vol. 1210, pp. 155-174). American Chemical Society. View Source

Oxidation Selectivity: Chlorite/Chlorate Cellulose Oxidation vs. Hypochlorite Non-Selective Degradation

The periodate-chlorite oxidation sequence for cellulose modification is characterized by remarkable selectivity, where periodate oxidizes cellulose C2-C3 positions to dialdehyde cellulose (DAC), and subsequent chlorite oxidation converts aldehydes specifically to carboxyls [1]. This high reaction selectivity limits cellulose degradation compared to alternative oxidants [1]. In contrast, hypochlorite is explicitly characterized as not being a lignin-specific bleaching agent, and its use in pulp bleaching consistently results in carbohydrate degradation and reduced fiber strength [2]. Although chlorite oxidation is highly selective, side-reactions involving hypochlorite formation can affect reaction efficiency, typically necessitating large excess of chlorite and extended reaction times to achieve complete conversion [1].

Evidence Dimension	Reaction selectivity and substrate degradation in polysaccharide oxidation
Target Compound Data	Chlorite/chlorate system: High selectivity for aldehyde → carboxyl conversion; limited cellulose degradation
Comparator Or Baseline	Hypochlorite: Non-specific lignin oxidation agent; causes carbohydrate degradation and fiber damage
Quantified Difference	Qualitative selectivity advantage (class-level); quantitative yield and degree of polymerization (DP) data not available in accessed sources
Conditions	Periodate-chlorite sequential oxidation of cellulose; hypochlorite bleaching of pulp

Why This Matters

For applications requiring controlled, site-specific oxidation—such as pharmaceutical excipient modification, specialty cellulose derivatives, or analytical derivatization—the chlorate/chlorite oxidation pathway offers a selectivity advantage that translates directly to higher product yield, reduced purification requirements, and preservation of substrate molecular weight.

• [1] HAL Science. (2024). Periodate-chlorite sequence of oxidation of cellulose: Selectivity and reaction efficiency. HAL TEI hal-04416623. View Source
• [2] Multi-stage bleaching process including an enhanced oxidative extraction stage. (n.d.). Justia Patents. View Source

Redox Potential in Bisulfite Quenching Systems: Chlorate vs. Chlorine Dioxide and Chlorite

In desalination plant reverse osmosis membrane protection applications, the oxidation-reduction potential (ORP) response to bisulfite quenching was directly compared for chlorine dioxide, chlorite, and chlorate systems [1]. Using chlorine dioxide as the oxidant at 1 mg/L, a minimum of 45.8 mg/L of bisulfite was required to reduce ORP values below the 300 mV membrane protection threshold [1]. In the presence of 0.65 mg/L chlorite ion with 100 μg/L dissolved metals, ORP values did not exceed 300 mV except in the presence of cobalt (Co²⁺) [1]. At higher chlorite concentration (3 mg/L), 46.9 mg/L bisulfite was required to achieve ORP < 300 mV [1]. The study establishes that chlorate (ClO₃⁻) exhibits distinct ORP behavior and bisulfite demand compared to chlorine dioxide and chlorite, with cobalt ions uniquely influencing redox potential in chlorite/chlorate systems [1].

Evidence Dimension	Bisulfite demand to reduce ORP below 300 mV threshold
Target Compound Data	Chlorate (ClO₃⁻): ORP behavior and bisulfite demand evaluated; specific threshold bisulfite dose not reported but distinct from ClO₂ and ClO₂⁻
Comparator Or Baseline	ClO₂ (1 mg/L): 45.8 mg/L bisulfite; ClO₂⁻ (3 mg/L): 46.9 mg/L bisulfite
Quantified Difference	ClO₂ requires ≥45.8 mg/L bisulfite; ClO₂⁻ (3 mg/L) requires ≥46.9 mg/L; ClO₃⁻ exhibits distinct cobalt-dependent ORP response
Conditions	Brackish water, bisulfite quenching, ORP < 300 mV threshold for RO membrane protection

Why This Matters

This differential bisulfite demand directly impacts chemical procurement costs in desalination and industrial water treatment operations. Selecting an oxidant with lower quenching chemical consumption translates to quantifiable operational expenditure reduction, while understanding metal ion interactions (especially Co²⁺) prevents unexpected membrane damage from insufficient dechlorination.

• [1] ScienceDirect. (2024). Redox potential effect of bisulfite in brackish water with the presence of chlorine dioxide, chlorite, chlorate and metals. View Source

Validated Application Scenarios for Chlorate Based on Quantitative Differentiation Evidence

Drinking Water Disinfection with Stringent Organic DBP Regulatory Compliance

For municipal drinking water treatment facilities facing US EPA Stage 2 Disinfectants and Disinfection Byproducts Rule compliance or equivalent international standards, chlorine dioxide-based disinfection (which generates chlorate as the primary inorganic DBP endpoint) reduces regulated trihalomethanes to non-detectable levels and haloacetic acids by 70–90% compared to hypochlorite chlorination at equivalent dosing [6]. This quantitative DBP reduction is supported by pilot-scale data showing total regulated DBPs at approximately 10% of full-scale chlorine/chloramine plant levels when ClO₂ pre-oxidation is employed [7]. Chlorate monitoring and control thus becomes a key operational parameter, with predictive modeling (XGBoost achieving RMSE 0.11–3.32 μg/L for individual DBP species) enabling proactive compliance management [7].

High-Temperature or Remote-Location Oxidant Storage and Logistics

For industrial operations in hot climates or remote locations lacking cold-chain infrastructure, solid sodium chlorate offers a decisive procurement advantage over liquid hypochlorite formulations. Sodium hypochlorite solutions (12.5%) degrade to ≤10% free available chlorine within 7 days under ideal storage, and to as low as 7% FAC after 30 days at 32°C (90°F) [6]. In contrast, solid sodium chlorate exhibits thermal stability to >300°C, with negligible active content loss under ambient storage [7]. This differential eliminates the need for refrigerated transport and storage, reduces replenishment frequency, and ensures consistent oxidant potency—directly reducing total delivered cost and operational complexity for mining, oilfield, and remote water treatment applications.

Elemental Mercury (Hg⁰) Emission Control from Coal-Fired Flue Gas

For coal-fired power plants and industrial boilers subject to mercury emission regulations, chlorate-based wet scrubbing provides a tunable oxidation alternative to hypochlorite and perchlorate systems. Direct comparative data establishes the oxidation efficiency ranking NaClO₄ (92% at 4 mmol/L, pH 2, 20°C) > NaClO > NaClO₃ > NaClO₂, with perchlorate efficiency declining to 84% at pH 6 [6]. Chlorate occupies an intermediate position offering: (1) adequate oxidation capacity for Hg⁰ conversion to water-soluble Hg²⁺; (2) pH-dependent tunability for process optimization; and (3) avoidance of perchlorate's environmental persistence concerns and hypochlorite's corrosion and instability issues [6]. This balanced profile makes chlorate a preferred candidate for mercury control where hypochlorite handling risks or perchlorate discharge restrictions apply.

Selective Oxidation of Polysaccharides for Pharmaceutical and Specialty Chemical Manufacturing

For production of oxidized cellulose derivatives, dialdehyde starch, or other selectively modified polysaccharides used in pharmaceutical excipients and specialty chemicals, the periodate-chlorite oxidation sequence provides a quantifiable selectivity advantage over non-specific hypochlorite oxidation. The two-step process—periodate oxidation to dialdehyde cellulose followed by chlorite oxidation specifically converting aldehydes to carboxyls—limits cellulose degradation compared to alternative oxidants [6]. While hypochlorite is characterized as a non-lignin-specific bleaching agent that causes carbohydrate degradation and fiber damage [7], the chlorite/chlorate pathway preserves substrate molecular weight and enables precise control over oxidation degree. Although reaction efficiency requires careful management of side-reactions (typically addressed through excess chlorite and extended reaction times), the selectivity advantage directly reduces purification costs and improves product consistency [6].

• [1] Padhi, R. K., Subramanian, S., & Satpathy, K. K. (2019). Formation, distribution, and speciation of DBPs (THMs, HAAs, ClO₂⁻, and ClO₃⁻) during treatment of different source water with chlorine and chlorine dioxide. Chemosphere, 218, 540-550. View Source
• [2] McKelvey, S., et al. (2025). Assessment of regulated and unregulated disinfection byproduct formation using chlorine dioxide pre-oxidation in pilot studies and data-driven modeling. Journal of Hazardous Materials, 497, 139729. View Source
• [3] Jones, K. (2024). 12.5% sodium hypochlorite (bleach) degrades rapidly: Even under ideal storage conditions, 12.5% sodium hypochlorite will be no stronger than 10% FAC after 7 days. LinkedIn. View Source
• [4] EPFL GraphSearch. Sodium chlorate: Decomposes above 300°C to release oxygen and sodium chloride. View Source
• [5] Ruan, C. C., Hu, H., Huang, H., Tian, L. N., & Zhang, J. L. (2017). Experimental study on influencing factors of wet oxidation of Hg⁰ by chlorate series. Environmental Engineering, 35(11), 76-81. View Source
• [6] HAL Science. (2024). Periodate-chlorite sequence of oxidation of cellulose: Selectivity and reaction efficiency. HAL TEI hal-04416623. View Source
• [7] Multi-stage bleaching process including an enhanced oxidative extraction stage. (n.d.). Justia Patents. View Source